Cas no 1563880-32-9 (4-(3-aminobut-1-en-1-yl)-2-methoxyphenol)

• Product Name: 4-(3-aminobut-1-en-1-yl)-2-methoxyphenol
• CAS No: 1563880-32-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5977388
• PubChem ID: 83349993
• Update Time: 2025-08-05

4-(3-aminobut-1-en-1-yl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminobut-1-en-1-yl)-2-methoxyphenol
• 1563880-32-9
• EN300-1841672

• Inchi： 1S/C11H15NO2/c1-8(12)3-4-9-5-6-10(13)11(7-9)14-2/h3-8,13H,12H2,1-2H3/b4-3+
• InChI Key： ICEJYCULUIXTPC-ONEGZZNKSA-N
• SMILES： O(C)C1=C(C=CC(=C1)/C=C/C(C)N)O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(3-aminobut-1-en-1-yl)-2-methoxyphenol

4-(3-Aminobut-1-en-1-yl)-2-methoxyphenol: A Comprehensive Overview

The compound 4-(3-aminobut-1-en-1-yl)-2-methoxyphenol (CAS No. 1563880-32-9) is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its phenolic structure, which serves as a versatile platform for further functionalization and exploration in research and development. The presence of the methoxy group at the 2-position and the 3-aminobutenyl group at the 4-position introduces interesting electronic and steric properties, making it a valuable molecule for synthetic chemists and pharmacologists alike.

Recent studies have highlighted the importance of phenolic compounds in drug discovery, particularly due to their ability to act as antioxidants, anti-inflammatory agents, and potential candidates for treating neurodegenerative diseases. 4-(3-Aminobut-1-en-1-yl)-2-methoxyphenol has been shown to exhibit promising bioactivity in preliminary assays, suggesting its potential role in therapeutic applications. Researchers have explored its ability to scavenge free radicals, which is a critical factor in combating oxidative stress—a condition linked to various chronic diseases such as cancer, diabetes, and cardiovascular disorders.

The synthesis of 4-(3-Aminobut-1-en-1-yl)-2-methoxyphenol involves a multi-step process that typically begins with the preparation of the phenol derivative. The introduction of the methoxy group is achieved through standard nucleophilic aromatic substitution or through more advanced methodologies such as Ullmann coupling or Suzuki-Miyaura cross-coupling reactions. The subsequent installation of the 3-Aminobutenyl group requires careful optimization to ensure high yields and purity. Recent advancements in catalytic asymmetric synthesis have provided novel pathways for constructing chiral centers within this molecule, further expanding its utility in enantioselective drug design.

One of the most intriguing aspects of 4-(3-Aminobut-1-en-1-yl)-2-methoxyphenol is its ability to undergo various post-synthetic modifications. For instance, the amino group present in the side chain can be readily alkylated or acetylated to introduce additional functionality. This versatility allows chemists to tailor the molecule's properties according to specific requirements, such as enhancing its solubility, improving its bioavailability, or modifying its pharmacokinetic profile.

From a pharmacological standpoint, 4-(3-Aminobut-1-en-1-yll)-2-methoxyphenol has demonstrated significant promise as a lead compound for drug development. Preclinical studies have shown that it exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress makes it a compelling candidate for treating conditions such as arthritis, neuroinflammation, and cardiovascular diseases.

Another area where 4-(3-Aminobut-l-en-l-yll)-2-methoxyphenol has garnered attention is in its potential application as an intermediate in natural product synthesis. Its structure bears resemblance to certain alkaloids and polyphenolic compounds found in nature, suggesting that it could serve as a building block for constructing complex molecules with diverse biological activities.

In terms of environmental impact and sustainability, researchers have explored green chemistry approaches to synthesize 4-(3-Aminobut-l-en-l-yll)-2-methoxyphenol using renewable feedstocks and energy-efficient methods. These efforts align with global initiatives aimed at reducing carbon footprints and promoting eco-friendly chemical processes.

In conclusion, 4-(3-Aminobut-l-en-l-yll)-2-methoxyphenol (CAS No. 1563880_32_9) represents a valuable addition to the arsenal of compounds available for chemical research and pharmaceutical development. Its unique structure, coupled with its versatile functional groups, positions it as a promising candidate for addressing unmet medical needs and advancing our understanding of phenolic chemistry.